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Compound of Interest

Compound Name: Oligopeptide-68

Cat. No.: B15540794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical analysis of Oligopepeptide-68's performance in addressing

skin hyperpigmentation. While direct, peer-reviewed, placebo-controlled clinical data for

Oligopeptide-68 as a monotherapy is limited in the public domain, this document synthesizes

available manufacturer-provided data and comparative studies to offer an objective overview of

its efficacy.

Executive Summary
Oligopeptide-68 is a synthetic peptide that functions as a skin lightening agent by inhibiting

the Microphthalmia-associated Transcription Factor (MITF) pathway, a key regulator of

melanogenesis.[1][2][3][4] This mechanism leads to a downstream reduction in the expression

of tyrosinase, TRP-1, and TRP-2, crucial enzymes in melanin production.[1][5] Clinical data,

primarily from manufacturer-led studies and comparative analyses against other active

ingredients, suggests that Oligopeptide-68 can significantly improve skin tone and reduce

hyperpigmentation.[6][7]
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The following tables summarize the quantitative data from available studies on Oligopeptide-
68.

Table 1: Manufacturer's In-Vivo Study on Asian Volunteers[7]

Parameter
Treatment Group
(5% Oligopeptide-
68 Cream)

Efficacy Metric Duration

Participants 23 Asian volunteers
Self-reported

improvement
56 days

Skin Tone
87% reported a more

uniform skin tone

Subjective

Assessment
56 days

Skin Brightness
91% reported brighter

skin

Subjective

Assessment
56 days

Skin Lightness (L)*

Statistically significant

increase from

baseline

Colorimetric

Measurement
56 days

Note: A placebo-control group was not explicitly mentioned in the available documentation for

this study.

Table 2: Comparative Study of a Combination Therapy Containing Oligopeptide-68 vs.

Hydroquinone[5][6]
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Parameter

Treatment
Group
(Oligopeptide-
68 & Diacetyl
Boldine
Combination)

Comparator
Group
(Hydroquinone
2% and 4%)

Efficacy Metric Duration

Participants

38 female

volunteers with

melasma

Same cohort,

comparative

assessment

Investigator and

self-assessment
12 weeks

Marked

Improvement
2.6% of subjects Not specified Self-reported 12 weeks

Moderate

Improvement

76.3% of

subjects

Not specified, but

outcomes were

superior with the

peptide

combination

Self-reported 12 weeks

Slight

Improvement

21.1% of

subjects
Not specified Self-reported 12 weeks

Note: This study evaluates Oligopeptide-68 within a combination therapy, which may not

solely represent its individual performance.

Experimental Protocols
Manufacturer's In-Vivo Study Protocol[7]

Objective: To evaluate the skin lightening and brightening effect of a cream containing 5%

Oligopeptide-68.

Study Design: Open-label, uncontrolled study.

Participants: 23 healthy Asian female volunteers, aged 33 to 55, with at least one

hyperpigmented spot on the face.

Treatment: Application of a cream containing 5% Oligopeptide-68 twice daily for 56 days.
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Efficacy Assessment:

Colorimetric measurements of skin lightness (L* value) on the face at baseline (D0), day

28 (D28), and day 56 (D56).

Clinical evaluation by a dermatologist using a skin color scale at D0, D28, and D56.

Self-assessment by volunteers on skin tone uniformity and brightness at the end of the

study.

Comparative Study Protocol: Combination Therapy vs. Hydroquinone[8][9]

Objective: To evaluate the efficacy and safety of a combination of Diacetyl Boldine (DAB)

serum and a DAB/TGF-β1 biomimetic oligopeptide-68/sunscreen cream for the treatment of

facial melasma, and to compare its efficacy with 2% and 4% hydroquinone cream.

Study Design: A randomized, double-blind, 12-week comparative study.

Participants: 40 female volunteers with melasma.

Treatment Arms:

Combination therapy: DAB serum at night and DAB/Oligopeptide-68/sunscreen cream in

the morning and at noon.

Comparator: 2% and 4% hydroquinone cream applied to sun-protected normal skin on the

arms for comparison of pigment reduction.

Efficacy Assessment:

Melasma Area and Severity Index (MASI) score, evaluated manually and with

instrumentally graded darkness at baseline, week 6, and week 12.

Patient self-assessment of improvement.

Safety and tolerability monitoring throughout the study.
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Caption: Oligopeptide-68 signaling pathway in melanocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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